Cas no 2201576-22-7 (2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole)

• Product name: 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole
• CAS No: 2201576-22-7
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5326668

2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopent-3-en-1-yl)methoxy]-1,3-thiazole
• 2-(cyclopent-3-en-1-ylmethoxy)-1,3-thiazole
• 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole

• Inchi： 1S/C9H11NOS/c1-2-4-8(3-1)7-11-9-10-5-6-12-9/h1-2,5-6,8H,3-4,7H2
• InChI Key： XXVRCSFBPLFUKJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OCC1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4

Additional information on 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole

Recent Advances in the Study of 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole (CAS: 2201576-22-7)

The compound 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole (CAS: 2201576-22-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole, which serves as a key intermediate in the development of novel heterocyclic compounds. The compound's thiazole core, combined with the cyclopentenyl methoxy group, offers a promising scaffold for the design of bioactive molecules. Researchers have successfully employed this compound in the synthesis of various derivatives, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings suggest potential applications in the development of anti-inflammatory agents.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies have indicated that 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole derivatives can interact with specific binding pockets of target proteins, thereby modulating their activity. These insights are crucial for the rational design of more potent and selective inhibitors.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole derivatives. Current efforts are focused on improving their solubility, metabolic stability, and bioavailability to enhance their therapeutic potential. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[(Cyclopent-3-en-1-yl)methoxy]-1,3-thiazole represents a valuable scaffold in medicinal chemistry, with demonstrated potential in the development of novel therapeutic agents. Ongoing research aims to further elucidate its biological activities and optimize its derivatives for clinical use. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering exciting opportunities for future drug development.